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Introduction
Selenious acid (H₂SeO₃), the principal oxoacid of selenium, is a versatile and potent inorganic

compound with significant applications across various scientific disciplines.[1] Structurally

described as O=Se(OH)₂, it serves as a key reagent in organic synthesis, a valuable tool in

analytical chemistry, and a crucial source of the essential trace element selenium in biological

and pharmaceutical research.[1] This technical guide provides an in-depth overview of the

fundamental properties of selenious acid for laboratory use, complete with quantitative data,

detailed experimental protocols, and visualizations of key processes to support researchers in

their experimental design and execution.

Core Properties of Selenious Acid
Selenious acid is a colorless, crystalline solid that is highly soluble in water.[2][3] It is a diprotic

acid, meaning it can donate two protons in aqueous solutions.[1] The compound is also a

moderately strong oxidizing agent, a property that underpins many of its laboratory

applications.[1][4]
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The fundamental physical and chemical properties of selenious acid are summarized in the

table below for easy reference.

Property Value References

Chemical Formula H₂SeO₃ [1]

Molar Mass 128.97 g/mol [3]

Appearance
Colorless, transparent,

deliquescent crystals
[2][3]

Density 3.0 g/cm³ [1]

Melting Point Decomposes at 70 °C [1]

Solubility in Water Very soluble [1]

Solubility in other solvents Soluble in ethanol [1]

Acidity (pKa) pKa₁ = 2.62, pKa₂ = 8.32 [1]

Safety and Handling
Selenious acid is classified as toxic if swallowed or inhaled and may cause damage to organs

through prolonged or repeated exposure.[5][6] It is corrosive and can cause severe skin burns

and eye damage.[7] Appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, should be worn at all times when handling this chemical.[8] All work

with selenious acid should be conducted in a well-ventilated area or a chemical fume hood.[8]

Hazard Statement GHS Classification

Toxic if swallowed Acute Toxicity, Oral (Category 3)

Toxic if inhaled Acute Toxicity, Inhalation (Category 3)

May cause damage to organs through

prolonged or repeated exposure

Specific Target Organ Toxicity, Repeated

Exposure (Category 2)

Very toxic to aquatic life with long lasting effects
Hazardous to the Aquatic Environment, Acute

(Category 1) & Chronic (Category 1)
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Data sourced from various safety data sheets.[5][6]

Key Laboratory Applications and Experimental
Protocols
Selenious acid's utility in the laboratory is diverse, ranging from its role as a powerful oxidizing

agent in organic synthesis to its application as a sensitive reagent in analytical testing.

Oxidizing Agent in Organic Synthesis: Synthesis of
Glyoxal
Selenious acid is a well-established oxidizing agent for the conversion of aldehydes and

ketones to 1,2-dicarbonyl compounds.[1] A classic example is the laboratory preparation of

glyoxal from acetaldehyde.[9]

This protocol is adapted from established laboratory procedures for the oxidation of

acetaldehyde using selenious acid.

Materials:

Selenious acid (H₂SeO₃)

Acetaldehyde (CH₃CHO)

Acetic acid (CH₃COOH)

Lead acetate [Pb(CH₃COO)₂] solution

Hydrogen sulfide (H₂S) gas

Activated carbon (Norit)

Sodium bisulfite (NaHSO₃)

Ethanol

Ether
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Round-bottom flask with a reflux condenser

Heating mantle

Stirring apparatus

Filtration apparatus (Büchner funnel)

Reduced pressure evaporation setup

Procedure:

In a round-bottom flask equipped with a reflux condenser and stirrer, dissolve selenious
acid in a mixture of water and acetic acid.

Slowly add acetaldehyde to the reaction mixture while stirring.

Gently heat the mixture to initiate the oxidation reaction. The reaction is exothermic and

should be carefully controlled.

After the initial reaction subsides, continue to heat the mixture under reflux for several hours

to ensure complete reaction.

Cool the reaction mixture and remove the precipitated elemental selenium by filtration.

To the filtrate, add a solution of lead acetate to precipitate any remaining selenious acid as

lead selenite.

Filter the mixture to remove the lead selenite precipitate.

Bubble hydrogen sulfide gas through the filtrate to precipitate any excess lead ions as lead

sulfide.

Add activated carbon to the solution, warm gently, and filter to decolorize the solution.

Concentrate the resulting clear solution containing glyoxal under reduced pressure.
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To isolate the glyoxal, add the concentrated solution to a solution of sodium bisulfite in

aqueous ethanol to form the glyoxal bisulfite addition product, which precipitates out of

solution.

Filter the glyoxal bisulfite precipitate, wash with ethanol and then ether, and air dry.

Workflow for Glyoxal Synthesis

Reactants

Reaction Purification Product Isolation

Selenious Acid

Oxidation in Acetic Acid/Water

Acetaldehyde

Filter Selenium Precipitate with Lead Acetate Filter Lead Selenite Treat with H2S Decolorize with Activated Carbon Concentrate under Vacuum Form Bisulfite Adduct Glyoxal Bisulfite

Click to download full resolution via product page

Caption: Workflow for the synthesis of glyoxal from acetaldehyde using selenious acid.

Analytical Reagent: The Mecke Reagent for Alkaloid
Detection
Selenious acid is a key component of the Mecke reagent, a colorimetric spot test used for the

presumptive identification of alkaloids and other compounds, particularly in forensic and drug

testing contexts.[1][5]

This protocol describes the standard method for preparing and using the Mecke reagent.

Materials:

Selenious acid (H₂SeO₃)

Concentrated sulfuric acid (H₂SO₄, 95-98%)
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Glass beaker or flask

Stirring rod

Spot plate or other inert testing surface

Sample to be tested

Procedure for Preparation:

Carefully weigh 1.0 g of selenious acid.

In a chemical fume hood, place 100 mL of concentrated sulfuric acid into a clean, dry glass

beaker or flask.

Slowly and cautiously add the selenious acid to the concentrated sulfuric acid while stirring

gently with a glass rod until it is fully dissolved. Caution: This process is exothermic and

should be performed with care, wearing appropriate PPE.

Store the reagent in a tightly sealed, properly labeled glass bottle in a cool, dark place.

Procedure for Use (Spot Test):

Place a small amount of the powdered or liquid sample onto a clean, dry spot plate.

Add one to two drops of the Mecke reagent directly to the sample.

Observe any color change that occurs immediately and over the next few minutes.

Compare the observed color change to a reference chart for the presumptive identification of

the substance. For example, heroin produces a deep bluish-green color, while morphine

gives a very dark bluish-green.

Mecke Reagent Preparation and Application Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b038909?utm_src=pdf-body
https://www.benchchem.com/product/b038909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation

Spot Test Application
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Caption: Workflow for the preparation and use of the Mecke reagent for alkaloid detection.

Biological and Pharmaceutical Applications: A Source of
Selenium
Selenious acid serves as a readily bioavailable source of selenium, an essential trace element

for human health.[2][10] In laboratory and clinical settings, it is used for selenium
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supplementation, particularly in total parenteral nutrition (TPN) formulations to prevent

selenium deficiency.[2][3]

The biological significance of selenium is largely attributed to its incorporation into

selenoproteins, such as glutathione peroxidase (GPx).[10] Selenious acid provides the

selenium necessary for the synthesis of the active site of these enzymes. GPx plays a critical

role in cellular antioxidant defense by catalyzing the reduction of harmful reactive oxygen

species (ROS) like hydrogen peroxide, thereby protecting cells from oxidative damage.[10]

Simplified Glutathione Peroxidase (GPx) Antioxidant Pathway

Selenious Acid
(Selenium Source)

Selenoprotein Synthesis

 Incorporation

Glutathione Peroxidase (GPx)
(Active Enzyme)

Reactive Oxygen Species
(e.g., H₂O₂) Reduced Glutathione (GSH)

Water

 Reduction

Oxidized Glutathione (GSSG)

 Oxidation  Reduction

Glutathione Reductase

NADPH

NADP+
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Caption: The role of selenious acid as a selenium source for the antioxidant enzyme

glutathione peroxidase.

Conclusion
Selenious acid is a compound of significant utility in the modern laboratory. Its properties as a

potent oxidizing agent, a sensitive analytical reagent, and a bioavailable source of selenium

make it an invaluable tool for researchers in chemistry, biology, and medicine. A thorough

understanding of its properties, applications, and safety precautions is essential for its effective

and safe use in scientific research and development. This guide provides a foundational

understanding to aid in the design and implementation of experimental work involving this

versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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